Cas no 2680786-64-3 (benzyl N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylcarbamate)

• Product Name: benzyl N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylcarbamate
• CAS No: 2680786-64-3
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5635066
• PubChem ID: 165922797
• Update Time: 2025-08-04

benzyl N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680786-64-3
• EN300-28292314
• benzyl N-[(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methyl]carbamate
• benzyl N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylcarbamate

• Inchi： 1S/C19H21NO3/c21-18-11-10-15-8-4-5-9-16(15)17(18)12-20-19(22)23-13-14-6-2-1-3-7-14/h1-3,6-7,10-11,21H,4-5,8-9,12-13H2,(H,20,22)
• InChI Key： OTMJKSHHHUTKHJ-UHFFFAOYSA-N
• SMILES： OC1C=CC2CCCCC=2C=1CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylcarbamate

Research Briefing on Benzyl N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylcarbamate (CAS: 2680786-64-3)

Benzyl N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylcarbamate (CAS: 2680786-64-3) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique carbamate linkage and tetrahydronaphthalene scaffold, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, mechanism of action, and therapeutic implications, particularly in the context of neurodegenerative diseases and cancer.

The synthesis of benzyl N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylcarbamate involves a multi-step process that includes the protection of the hydroxyl group, carbamate formation, and subsequent deprotection. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and structural integrity of the compound. Researchers have optimized the synthetic route to improve yield and scalability, which is critical for further preclinical and clinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that this compound exhibits significant inhibitory effects on key enzymes involved in neurodegenerative pathways. For instance, it has been shown to modulate the activity of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. Additionally, preliminary data suggest that benzyl N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylcarbamate may possess anti-proliferative properties against certain cancer cell lines, making it a candidate for further investigation in oncology.

The mechanism of action of this compound is believed to involve the interaction with specific protein targets, although the exact molecular pathways remain under investigation. Computational modeling and molecular docking studies have provided insights into its binding affinity and selectivity, which could guide the design of more potent derivatives. These findings are supported by recent publications in peer-reviewed journals, highlighting the compound's potential as a lead molecule for drug development.

Despite these promising results, challenges remain in the development of benzyl N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylcarbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Future research directions may include the exploration of prodrug strategies or structural modifications to enhance its drug-like properties.

In conclusion, benzyl N-(2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)methylcarbamate (CAS: 2680786-64-3) represents a promising candidate in the field of medicinal chemistry, with potential applications in neurodegenerative diseases and cancer. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing challenges. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of novel bioactive compounds.